Cas no 2138254-55-2 (1-2-(tert-butoxy)-2-oxoethyl-2-oxo-5-(propan-2-yl)-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 1-2-(tert-butoxy)-2-oxoethyl-2-oxo-5-(propan-2-yl)-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 2138254-55-2
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• CID: 5951388
• PubChem ID: 165489801
• Update Time: 2025-07-14

1-2-(tert-butoxy)-2-oxoethyl-2-oxo-5-(propan-2-yl)-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-(tert-butoxy)-2-oxoethyl-2-oxo-5-(propan-2-yl)-1,2-dihydropyridine-3-carboxylic acid
• 1-[2-(tert-butoxy)-2-oxoethyl]-2-oxo-5-(propan-2-yl)-1,2-dihydropyridine-3-carboxylic acid
• EN300-1165682
• 2138254-55-2

• Inchi： 1S/C15H21NO5/c1-9(2)10-6-11(14(19)20)13(18)16(7-10)8-12(17)21-15(3,4)5/h6-7,9H,8H2,1-5H3,(H,19,20)
• InChI Key： MATXPJGHSPPRHL-UHFFFAOYSA-N
• SMILES： O(C(CN1C(C(C(=O)O)=CC(=C1)C(C)C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.14197277g/mol
• Monoisotopic Mass: 295.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.9Ų

Additional information on 1-2-(tert-butoxy)-2-oxoethyl-2-oxo-5-(propan-2-yl)-1,2-dihydropyridine-3-carboxylic acid

Introduction to 1-2-(tert-butoxy)-2-oxoethyl-2-oxo-5-(propan-2-yl)-1,2-dihydropyridine-3-carboxylic acid (CAS No. 2138254-55-2)

1-2-(tert-butoxy)-2-oxoethyl-2-oxo-5-(propan-2-yl)-1,2-dihydropyridine-3-carboxylic acid, identified by its CAS number 2138254-55-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the dihydropyridine class, a heterocyclic structure known for its diverse pharmacological properties. The presence of multiple functional groups, including tert-butoxy, oxoethyl, and propan-2-yl substituents, contributes to its unique chemical profile and potential biological activity.

The molecular architecture of 1-2-(tert-butoxy)-2-oxoethyl-2-oxo-5-(propan-2-yl)-1,2-dihydropyridine-3-carboxylic acid is meticulously designed to enhance its interaction with biological targets. The tert-butoxy group, for instance, provides steric hindrance and metabolic stability, while the oxoethyl and propan-2-yl moieties introduce additional reactivity and binding potential. Such structural features are critical in drug design, as they can modulate pharmacokinetic and pharmacodynamic properties.

In recent years, dihydropyridines have been extensively studied for their applications in cardiovascular therapy, particularly as calcium channel blockers. However, the compound in question extends beyond this traditional use. Emerging research suggests that modifications within the dihydropyridine scaffold can lead to novel therapeutic agents with broader applications, including anti-inflammatory and anticancer activities. The specific substitution pattern of 1-2-(tert-butoxy)-2-oxoethyl-2-oxo-5-(propan-2-yl)-1,2-dihydropyridine-3-carboxylic acid makes it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-based drug design. Computational modeling and high-throughput screening have identified that dihydropyridines can interact with various protein targets through hydrogen bonding and hydrophobic interactions. The presence of multiple functional groups in 1-2-(tert-butoxy)-2-oxoethyl-2-oxyo5-(propan - 20yl) - 12 - dihydrop y rid ine - 3 - carbox ylic ac id allows for fine-tuning these interactions, making it adaptable to different biological systems.

Recent studies have highlighted the importance of optimizing drug-like properties such as solubility, bioavailability, and metabolic stability. The tert-butoxy group in this compound enhances metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. Additionally, the propan - 20yl substituent improves solubility in both aqueous and lipid environments, facilitating better absorption and distribution within the body. These attributes are crucial for developing compounds that exhibit prolonged efficacy and reduced side effects.

The pharmaceutical industry has increasingly relied on advanced synthetic methodologies to produce complex molecules like 1 - 22( ter t - bu t oxy) - 22 ox o eth y l - 22 ox o -55( pro pan - 22 yl) -12 di hy dro py rid ine -33 carbox ylic ac id ( CAS No .2138254 -55 - 22). Techniques such as multi-step organic synthesis combined with catalytic transformations have enabled the efficient construction of intricate molecular frameworks. These advancements have not only accelerated the discovery process but also allowed for greater customization of drug candidates.

In conclusion,1 - 22( ter t - bu t oxy) - 22 ox o eth y l - 22 ox o -( pro pan --20yl) --12 di hy dro py rid ine --33 carbox ylic ac id ( CAS No .2138254 --55--22 ) represents a significant advancement in medicinal chemistry. Its unique structural features and favorable pharmacokinetic properties position it as a valuable asset in the development of next-generation therapeutics. As research continues to uncover new applications for dihydropyridines, this compound is poised to play a pivotal role in addressing unmet medical needs across multiple therapeutic domains.